Cas no 685879-99-6 (3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI))

3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI) structure
685879-99-6 structure
Product Name:3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI)
CAS No:685879-99-6
MF:C6H14N2O
MW:130.188161373138
CID:971438
PubChem ID:11126291
Update Time:2025-04-19

3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI)
    • (3R,4R)-4-methoxy-N-methylpyrrolidin-3-amine
    • 685879-99-6
    • SCHEMBL761621
    • trans-4-Methoxy-N-methylpyrrolidin-3-amine
    • CKA57401
    • (3S,4S)-4-Methoxy-N-methyl-3-pyrrolidinamine ee
    • A877651
    • CS-0054385
    • 252574-01-9
    • (3S,4S)-4-Methoxy-N-methyl-3-pyrrolidinamine
    • CID 11126291
    • 3-Pyrrolidinamine,4-methoxy-N-methyl-,(3S,4S)-(9ci)
    • (3s,4s)-4-methoxy-n-methylpyrrolidin-3-amine
    • P12200
    • DB-299736
    • Inchi: 1S/C6H14N2O/c1-7-5-3-8-4-6(5)9-2/h5-8H,3-4H2,1-2H3/t5-,6-/m0/s1
    • InChI Key: FHCMZTOUVZUHAP-WDSKDSINSA-N
    • SMILES: O(C)[C@H]1CNC[C@@H]1NC

Computed Properties

  • Exact Mass: 130.110613074g/mol
  • Monoisotopic Mass: 130.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 33.3Ų
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